N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 4-N,4-N-diethyl-6-(2H-tetrazin-3-yl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C9H15N9/c1-3-17(4-2)8-13-7(10)14-9(15-8)18-12-6-5-11-16-18/h5-6,16H,3-4H2,1-2H3,(H2,10,13,14,15)
• InChI Key: NGFFVFUONJPTNJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=N1)N2NN=CC=N2)N
• Molecular Formula: C9H15N9
• Molecular Weight: 249.28 g/mol

Description

N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine, also known as DTIC or dacarbazine, is a chemotherapy drug used to treat various types of cancer, including melanoma, Hodgkin's lymphoma, and soft tissue sarcoma. DTIC works by damaging the DNA of cancer cells, preventing them from dividing and multiplying.

Scientific Research Applications

N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine has been extensively studied for its anti-cancer properties and has been used to treat various types of cancer. It has been shown to be effective in treating melanoma, Hodgkin's lymphoma, and soft tissue sarcoma. N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine has also been used in combination with other chemotherapy drugs to improve treatment outcomes.

Mechanism of Action

N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine works by damaging the DNA of cancer cells, preventing them from dividing and multiplying. It is metabolized in the liver to a reactive intermediate that alkylates DNA, forming adducts that interfere with DNA replication and transcription.
Biochemical and Physiological Effects:
N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine has been shown to cause a variety of biochemical and physiological effects in cancer cells. It has been shown to induce apoptosis, inhibit cell proliferation, and cause cell cycle arrest. N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine has also been shown to affect the expression of various genes involved in cancer progression and metastasis.

Advantages and Limitations for Lab Experiments

N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine has several advantages for lab experiments. It is readily available and can be easily synthesized. It has also been extensively studied and its mechanism of action is well understood. However, N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine has several limitations as well. It is a toxic compound and must be handled with care. It also has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine. One area of interest is the development of new analogs of N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine with improved efficacy and reduced toxicity. Another area of interest is the use of N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine in combination with other drugs to improve treatment outcomes. Additionally, research is needed to better understand the mechanisms of resistance to N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine and to develop strategies to overcome this resistance.

Synthesis Methods

N,N-diethyl-6-(1,2,3,4-tetrazin-2(1H)-yl)-1,3,5-triazine-2,4-diamine can be synthesized by reacting 5-amino-1H-tetrazole with N,N-diethylcarboxamide in the presence of phosphorus oxychloride, followed by reaction with hydrazine hydrate and sodium nitrite. The final product is obtained by reacting the intermediate with 2,4-diamino-6-ethyl-1,3,5-triazine.